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Compound of Interest

Compound Name: N-Desmethyl Sildenafil-d8

Cat. No.: B562590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Desmethyl Sildenafil-d8, a

critical analytical tool for researchers in pharmacology and drug development. This document

details its commercial suppliers, availability, and in-depth experimental protocols for its

application as an internal standard in the quantification of Sildenafil and its primary metabolite,

N-Desmethyl Sildenafil.

Introduction
N-Desmethyl Sildenafil-d8 is the deuterium-labeled analog of N-Desmethyl Sildenafil, the

principal active metabolite of Sildenafil. Sildenafil is a potent and selective inhibitor of

phosphodiesterase type 5 (PDE5), an enzyme responsible for the degradation of cyclic

guanosine monophosphate (cGMP). The inhibition of PDE5 leads to elevated cGMP levels,

resulting in smooth muscle relaxation and vasodilation. Due to its widespread use in the

treatment of erectile dysfunction and pulmonary arterial hypertension, the accurate

quantification of Sildenafil and its metabolites in biological matrices is crucial for

pharmacokinetic, pharmacodynamic, and bioequivalence studies. The use of a stable isotope-

labeled internal standard like N-Desmethyl Sildenafil-d8 is the gold standard for achieving the

highest accuracy and precision in mass spectrometry-based bioanalytical methods.[1][2][3]
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N-Desmethyl Sildenafil-d8 is available from several commercial suppliers specializing in

reference standards and isotopically labeled compounds. The following table summarizes the

availability and key specifications from a selection of vendors.

Supplier
Catalog
Number

Purity
Available
Pack Sizes

Price (USD) Availability

ESS Chem

Co.
ESS0308

99.3% by

HPLC; 99%

atom D

10 mg, 25

mg, 50 mg,

100 mg

$300, $600,

$900, $1,400
In Stock

LGC

Standards

TRC-

D292202
>95% (HPLC) Varies Inquire Inquire

Veeprho Not specified High Quality Varies Inquire Inquire

Acanthus

Research
SIL-08-004 Not specified 25 mg Inquire In Stock

Simson

Pharma
Not specified High Quality Varies Inquire In Stock

Santa Cruz

Bio
sc-217123 Not specified Varies Inquire Inquire

Pharmaffiliate

s

PA STI

028620
High Purity Varies Inquire Inquire

Immunomart TMID-0050 Not specified Varies Inquire Inquire

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information. A Certificate of Analysis (CoA) is typically provided with

the product.[1][4][5][6][7]
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Property Value

Chemical Name

5-(2-Ethoxy-5-((piperazin-1-yl-2,2,3,3,5,5,6,6-

d8)sulfonyl)phenyl)-1-methyl-3-propyl-1,6-

dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one

CAS Number 1185168-06-2

Molecular Formula C₂₁H₂₀D₈N₆O₄S

Molecular Weight 468.60 g/mol

Synonyms Desmethylsildenafil-d8, UK 103320-d8

Storage -20°C

Experimental Protocols: Quantification of Sildenafil
and N-Desmethyl Sildenafil using LC-MS/MS
The following is a detailed protocol for the simultaneous quantification of Sildenafil and N-

Desmethyl Sildenafil in human plasma using N-Desmethyl Sildenafil-d8 as an internal

standard (IS). This protocol is a composite of methodologies described in the scientific

literature.[2][8][9][10]

Materials and Reagents
Sildenafil reference standard

N-Desmethyl Sildenafil reference standard

N-Desmethyl Sildenafil-d8 (Internal Standard)

Human plasma (with anticoagulant, e.g., K₂EDTA)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b562590?utm_src=pdf-body
https://immunomart.com/product/n-desmethyl-sildenafil-d8/
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Cross_Validation_of_LC_MS_Methods_for_Sildenafil_Analysis_Using_a_Deuterated_Internal_Standard.pdf
https://pubs.rsc.org/en/content/articlelanding/2010/ay/c0ay00062k
https://pubmed.ncbi.nlm.nih.gov/34461080/
https://www.benchchem.com/product/b562590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ammonium acetate (LC-MS grade)

Water (LC-MS grade)

Sample Preparation: Protein Precipitation
Thaw plasma samples and standards at room temperature.

To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the internal standard working

solution (N-Desmethyl Sildenafil-d8 in methanol).

Vortex for 10 seconds.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 12,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Conditions
LC System: Agilent 1200 Series or equivalent

Column: Zorbax SB C18, 4.6 x 75 mm, 3.5 µm

Mobile Phase A: 10 mM Ammonium Acetate in Water

Mobile Phase B: Acetonitrile

Gradient: Isocratic elution with 95% Mobile Phase B

Flow Rate: 0.6 mL/min
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Injection Volume: 5 µL

Column Temperature: 40°C

Mass Spectrometry Conditions
MS System: SCIEX 4500 or equivalent triple quadrupole mass spectrometer

Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions:

Analyte Precursor Ion (m/z) Product Ion (m/z)

Sildenafil 475.2 283.4

N-Desmethyl Sildenafil 461.3 283.4

N-Desmethyl Sildenafil-d8 (IS) 469.4 283.4

Key MS Parameters:

Curtain Gas: 30 psi

Collision Gas: 8 psi

IonSpray Voltage: 5500 V

Temperature: 500°C

Ion Source Gas 1: 50 psi

Ion Source Gas 2: 50 psi

Method Validation
The method should be validated according to regulatory guidelines (e.g., FDA, EMA) for

bioanalytical method validation. Key validation parameters include:
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Linearity: A linear concentration range of 1.0–1000.0 ng/mL for Sildenafil and 0.5–500.0

ng/mL for N-Desmethyl Sildenafil is typically achievable.[9]

Precision and Accuracy: Intra- and inter-day precision should be within 15% (20% at the

Lower Limit of Quantification), and accuracy should be within 85-115% (80-120% at LLOQ).

Published methods demonstrate precision within 1.5-5.1% and accuracy within 95.0-98.3%.

[9]

Selectivity and Specificity: No significant interfering peaks should be observed at the

retention times of the analytes and the internal standard in blank plasma samples.

Matrix Effect: The ionization of the analytes should not be significantly suppressed or

enhanced by the biological matrix.

Stability: The stability of the analytes in plasma should be evaluated under various

conditions, including freeze-thaw cycles, bench-top storage, and long-term storage at -80°C.

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the analytical workflow for the quantification of

Sildenafil and N-Desmethyl Sildenafil in plasma samples.

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample Add Internal Standard
(N-Desmethyl Sildenafil-d8)

Protein Precipitation
(Acetonitrile) Centrifugation Evaporation Reconstitution LC Separation

(C18 Column)
MS/MS Detection

(MRM Mode) Quantification Reporting
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Caption: A flowchart illustrating the major steps of the bioanalytical method.

Sildenafil Signaling Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2010/ay/c0ay00062k
https://pubs.rsc.org/en/content/articlelanding/2010/ay/c0ay00062k
https://www.benchchem.com/product/b562590?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The diagram below depicts the mechanism of action of Sildenafil via the nitric oxide/soluble

guanylate cyclase/cyclic guanosine monophosphate (NO/sGC/cGMP) signaling pathway.
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Caption: The NO/sGC/cGMP signaling pathway and the inhibitory action of Sildenafil on PDE5.

Conclusion
N-Desmethyl Sildenafil-d8 is an indispensable tool for the accurate and reliable quantification

of Sildenafil and its active metabolite in biological samples. This guide provides researchers,

scientists, and drug development professionals with a comprehensive resource on its

commercial availability and a detailed, robust LC-MS/MS protocol for its application. The

provided diagrams offer a clear visualization of the experimental workflow and the underlying

pharmacological pathway, facilitating a deeper understanding of the analytical process and the

mechanism of action of Sildenafil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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